Cas no 196091-24-4 (1,3-Benzodioxol-5-amine, 4-methyl-)

• Product Name: 1,3-Benzodioxol-5-amine, 4-methyl-
• CAS No: 196091-24-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 116881
• PubChem ID: 18785138
• Update Time: 2025-04-18

1,3-Benzodioxol-5-amine, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-amine, 4-methyl-
• 1,3-Benzodioxol-5-amine, 4-methyl-
• 4-methyl-1,3-benzodioxol-5-amine
• SCHEMBL2195125
• 196091-24-4

• Inchi： 1S/C8H9NO2/c1-5-6(9)2-3-7-8(5)11-4-10-7/h2-3H,4,9H2,1H3
• InChI Key： BPVKCORYABDPHD-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C(C)=C12)N

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles